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Compound of Interest

Compound Name: AM095 free acid

Cat. No.: B560070 Get Quote

Essential Safety and Handling Guide for AM095
Free Acid
This guide provides immediate safety, handling, and disposal protocols for AM095 free acid, a

potent LPA1 receptor antagonist used in laboratory research. All personnel must review the full

Safety Data Sheet (SDS) before handling this compound.

Personal Protective Equipment (PPE)
When handling AM095 free acid, especially in solid form or when preparing solutions, the

following PPE is mandatory to minimize exposure and ensure personal safety.[1]
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PPE Category Item Specification

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

from dust, splashes, and

vapors.[1][2]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or degradation before

each use. Dispose of

contaminated gloves properly.

[3][4]

Body Protection Laboratory Coat

A standard lab coat should be

worn and buttoned to protect

against incidental contact.

Chemical-Resistant Apron

Recommended when handling

larger quantities or during

procedures with a high splash

risk.

Respiratory Protection Fume Hood

All handling of solid AM095

free acid and preparation of

stock solutions must be

conducted in a certified

chemical fume hood to prevent

inhalation of dust or vapors.[2]
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Respirator

If a fume hood is not available

or if aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates (e.g., N95) should

be used.[2]

Handling and Operational Plan
Storage and Stability: Store AM095 free acid in a tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Recommended long-term storage conditions are at -20°C for up to one year or -80°C for up to

two years.[5][6]

Solution Preparation: AM095 free acid is often dissolved in solvents like Dimethyl Sulfoxide

(DMSO).[6][7] All solution preparations should be performed in a chemical fume hood.

Experimental Workflow for Handling AM095 Free Acid
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Caption: Workflow for the safe handling of AM095 free acid from preparation to disposal.
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Disposal Plan
Proper disposal of AM095 free acid and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid AM095

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all local

and institutional regulations.

Solutions (e.g., in DMSO)

Collect in a designated, labeled hazardous

waste container for non-halogenated organic

solvents. Do not pour down the drain.

Contaminated Labware

Disposable items (e.g., pipette tips, gloves,

weigh boats) must be placed in a sealed bag or

container labeled as hazardous waste.

Contaminated Glassware

Rinse with an appropriate solvent (e.g., ethanol

or acetone) in a fume hood. Collect the rinsate

as hazardous waste. Then, wash the glassware

according to standard laboratory procedures.

All waste disposal must be managed through your institution's Environmental Health and

Safety (EHS) department.[8]

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Spill

Evacuate the immediate area. If the spill is small

and you are trained to handle it, use an

appropriate absorbent material (e.g., chemical

absorbent pads or vermiculite). Wear

appropriate PPE. For large spills, contact your

institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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